Cas no 2383512-98-7 (1-Bromo-4-ethoxy-5-fluoro-2-methylbenzene)

• Product Name: 1-Bromo-4-ethoxy-5-fluoro-2-methylbenzene
• CAS No: 2383512-98-7
• MF: C₉H₁₀BrFO
• MW: 233.077505588531
• CID: 5075483
• Update Time: 2025-07-20

1-Bromo-4-ethoxy-5-fluoro-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-4-ethoxy-5-fluoro-2-methylbenzene

• Inchi： 1S/C9H10BrFO/c1-3-12-9-4-6(2)7(10)5-8(9)11/h4-5H,3H2,1-2H3
• InChI Key： BWRIOJFBNABCRH-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1C)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• XLogP3: 3.4
• Topological Polar Surface Area: 9.2

Additional information on 1-Bromo-4-ethoxy-5-fluoro-2-methylbenzene

Comprehensive Overview of 1-Bromo-4-ethoxy-5-fluoro-2-methylbenzene (CAS No. 2383512-98-7): Properties, Applications, and Industry Insights

1-Bromo-4-ethoxy-5-fluoro-2-methylbenzene (CAS No. 2383512-98-7) is a halogenated aromatic compound gaining traction in pharmaceutical and agrochemical research due to its unique structural features. The presence of bromo, ethoxy, fluoro, and methyl substituents on the benzene ring makes it a versatile intermediate for synthesizing complex molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting enzyme inhibition and receptor modulation, aligning with the growing demand for small-molecule therapeutics.

In the context of green chemistry, this compound has drawn attention for its role in optimizing synthetic routes with reduced environmental impact. A 2023 study highlighted its utility in catalytic cross-coupling reactions, a hot topic in organic synthesis circles. The ethoxy group enhances solubility in polar solvents, while the fluoro substituent improves metabolic stability—a critical factor in API development (Active Pharmaceutical Ingredient). These attributes address frequent search queries like "improving drug bioavailability" and "fluorine in medicinal chemistry".

The compound’s CAS number 2383512-98-7 is frequently searched alongside terms like "synthetic applications" and "scalable production methods." Analytical data reveals a melting point range of 45-48°C and a boiling point of ~210°C (predicted), making it suitable for controlled reactions. Its molecular weight (233.08 g/mol) and lipophilicity (LogP ~2.8) are key metrics for researchers investigating structure-activity relationships (SAR), a trending focus area in computational chemistry forums.

Industry reports link 1-Bromo-4-ethoxy-5-fluoro-2-methylbenzene to innovations in crop protection chemicals, responding to searches about "next-gen agrochemical intermediates." The methyl group at the 2-position sterically influences reactivity patterns, enabling selective functionalization��a feature highlighted in recent patents for heterocyclic compound synthesis. This aligns with the surge in interest around "tailored aromatic building blocks" for high-value fine chemicals.

From a regulatory standpoint, the compound falls under standard laboratory handling protocols, unlike restricted substances. Its spectral data (1H NMR: δ 7.25 ppm for aromatic protons, 4.05 ppm for -OCH2-) is extensively documented, addressing common queries like "NMR characterization of halogenated benzenes." Storage recommendations emphasize protection from light and moisture, reflecting best practices for air-sensitive reagents—a frequently searched lab management topic.

Emerging applications include its use in OLED materials research, where the fluoro-bromo synergy improves electron transport properties. This connects to trending searches on "aromatic compounds for optoelectronics." Suppliers typically offer it at >95% purity (HPLC), with GC-MS and elemental analysis certificates—details crucial for compliance with quality-by-design (QbD) frameworks in manufacturing.

In summary, CAS 2383512-98-7 represents a multifaceted tool for modern chemical innovation, bridging pharmaceutical needs and material science advancements. Its adoption in high-throughput screening libraries and structure-based drug design projects underscores its relevance in answering contemporary research challenges, from fragment-based drug discovery to sustainable chemical production methodologies.